Cas no 1806806-85-8 (2-(Chloromethyl)-3,4-diamino-6-(difluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-3,4-diamino-6-(difluoromethyl)pyridine
• CAS No: 1806806-85-8
• MF: C₇H₈ClF₂N₃
• MW: 207.608326911926
• CID: 4850531
• Update Time: 2025-06-29

2-(Chloromethyl)-3,4-diamino-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3,4-diamino-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H8ClF2N3/c8-2-5-6(12)3(11)1-4(13-5)7(9)10/h1,7H,2,12H2,(H2,11,13)
• InChI Key： SEGPDXNNXCSCLY-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C=C(C(F)F)N=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9

Additional information on 2-(Chloromethyl)-3,4-diamino-6-(difluoromethyl)pyridine

2-(Chloromethyl)-3,4-diamino-6-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-3,4-diamino-6-(difluoromethyl)pyridine (CAS No. 1806806-85-8) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This pyridine derivative is characterized by its unique substitution pattern, featuring a chloromethyl group at position 2, amino groups at positions 3 and 4, and a difluoromethyl group at position 6. The combination of these functional groups makes it a versatile compound with intriguing chemical properties and promising applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its structural modification and functionalization. The synthesis of 2-(Chloromethyl)-3,4-diamino-6-(difluoromethyl)pyridine involves a series of carefully optimized steps, including nucleophilic substitution, amide coupling, and fluorination processes, ensuring the stability and reproducibility of the final product.

The structural features of this compound make it an attractive candidate for various applications. The presence of amino groups at positions 3 and 4 imparts nucleophilic reactivity, which can be exploited in peptide synthesis or as building blocks for bioactive molecules. Additionally, the chloromethyl group at position 2 serves as an excellent leaving group, facilitating substitution reactions that can lead to diverse derivatives. The difluoromethyl group at position 6 introduces electronic effects that can modulate the reactivity of the molecule in various chemical transformations.

Recent studies have highlighted the potential of 2-(Chloromethyl)-3,4-diamino-6-(difluoromethyl)pyridine in medicinal chemistry. Researchers have explored its role as a precursor for bioactive compounds targeting specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. The ability to fine-tune the substituents on the pyridine ring allows for the creation of molecules with enhanced pharmacokinetic profiles and improved therapeutic efficacy.

In the field of materials science, this compound has been investigated for its potential in constructing advanced materials with tailored properties. Its nitrogen-rich structure makes it a suitable candidate for coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated that derivatives of 2-(Chloromethyl)-3,4-diamino-6-(difluoromethyl)pyridine can form stable MOFs with high surface areas and porosities, making them ideal candidates for gas storage and catalytic applications.

The electronic properties of this compound also make it an interesting subject for studies in electrochemistry and optoelectronics. The pyridine ring's inherent aromaticity combined with the electron-withdrawing effects of the chloro-, amino-, and difluoromethyl groups creates a molecule with unique redox characteristics. These properties have been leveraged in designing new materials for energy storage devices such as batteries and supercapacitors.

Furthermore, the environmental impact of this compound has been a topic of recent research interest. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under controlled conditions, 2-(Chloromethyl)-3,4-diamino-6-(difluoromethyl)pyridine undergoes microbial degradation through enzymatic pathways, reducing its persistence in the environment. However, further investigations are required to fully understand its ecological footprint.

In conclusion, 2-(Chloromethyl)-3,4-diamino-6-(difluoromethyl)pyridine (CAS No. 1806806-85-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables diverse applications in medicinal chemistry, materials science, electrochemistry, and environmental studies. As research continues to uncover new insights into its properties and functionalities